4-fluoro-N-(4-(3-((2-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-[4-[3-[2-(2-methoxyphenyl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H22FN3O3S/c1-29-19-5-3-2-4-15(19)12-13-24-20(27)11-10-18-14-30-22(25-18)26-21(28)16-6-8-17(23)9-7-16/h2-9,14H,10-13H2,1H3,(H,24,27)(H,25,26,28)
• InChI Key: PXKYSLIYRQMVAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O3S
• Molecular Weight: 427.5 g/mol

Description

4-fluoro-N-(4-(3-((2-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide is a synthetic compound that has gained attention in scientific research due to its potential use as a pharmacological tool. This compound is also known as compound 32, and it was first synthesized in 2010 by researchers at the University of California, San Francisco.

Scientific Research Applications

• Neuropharmacology : This compound has been studied in the context of orexin receptors, which are involved in modulating feeding, arousal, stress, and drug abuse. Research has explored the effects of selective antagonists on these receptors in models of binge eating, highlighting their potential role in eating disorders with a compulsive component (Piccoli et al., 2012).

• Alzheimer's Disease Research : It has been used as a molecular imaging probe in conjunction with positron emission tomography (PET) for the quantification of serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients. This research is significant for understanding the neurological changes in Alzheimer's disease (Kepe et al., 2006).

• Antibacterial Research : Fluorine-containing compounds, including those with structural similarities to 4-fluoro-N-(4-(3-((2-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide, have been explored for their antibacterial properties. These studies focus on the synthesis of new molecules with potential antibacterial activities (Holla, Bhat & Shetty, 2003).

• Cancer Therapy : Research into the development of new photosensitizers for photodynamic therapy, a treatment method for cancer, has included the synthesis of compounds structurally related to this compound. These studies are critical for developing new cancer treatments (Pişkin, Canpolat & Öztürk, 2020).

• Development of Fluorescent Probes : The compound has been involved in the development of fluorogenic reagents for thiols, which are important in bioanalytical chemistry for detecting specific biological molecules (Toyo’oka et al., 1989).

• Synthetic Chemistry : It has been used in the synthesis of various chemical structures, such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a potential radiotracer for studying cannabinoid receptors in the brain by positron emission tomography (Katoch-Rouse & Horti, 2003).